Cas no 24637-69-2 (5alpha-Cholestan-19-oic acid, 2beta-methoxy-)

5alpha-Cholestan-19-oic acid, 2beta-methoxy- structure
24637-69-2 structure
Product Name:5alpha-Cholestan-19-oic acid, 2beta-methoxy-
CAS No:24637-69-2
MF:C28H48O3
MW:432.678929328918
CID:2661062
Update Time:2023-08-06

5alpha-Cholestan-19-oic acid, 2beta-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 2β-Methoxy-5α-cholestan-19-oic acid
    • LVDPLXKYSNFYLU-DXVMCOMCSA-N
    • 5alpha-Cholestan-19-oic acid, 2beta-methoxy-
    • Inchi: 1S/C28H48O3/c1-18(2)7-6-8-19(3)23-13-14-24-22-12-10-20-9-11-21(31-5)17-28(20,26(29)30)25(22)15-16-27(23,24)4/h18-25H,6-17H2,1-5H3,(H,29,30)/t19-,20-,21-,22+,23-,24+,25+,27-,28-/m1/s1
    • InChI Key: LVDPLXKYSNFYLU-DXVMCOMCSA-N
    • SMILES: O(C)[C@@H]1CC[C@@H]2CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]43)[C@@]2(C(=O)O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 644
  • Topological Polar Surface Area: 46.5
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